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Compound Name: Burnettramic acid A
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Burnettramic Acid A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Burnettramic acid A is a novel antibiotic metabolite isolated from the fungus Aspergillus
burnettii.[1][2] It represents a rare class of bolaamphiphilic pyrrolizidinediones, characterized by
a -d-mannose head group linked to a pyrrolizidinedione moiety via a long-chain alkyl
backbone.[2][3] This unique structural architecture is responsible for its potent biological
activities, including significant in vitro antifungal effects against clinically relevant pathogens
such as Candida albicans and Saccharomyces cerevisiae.[4][5] This technical guide provides a
comprehensive overview of the known physical and chemical properties of Burnettramic acid
A, detailed experimental methodologies for its characterization, and an exploration of its
potential mechanism of action.

Physical and Chemical Properties

The physical and chemical properties of Burnettramic acid A are summarized in the tables
below. These data are crucial for its handling, formulation, and further investigation in drug
discovery and development programs.

General and Physical Properties
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Property Value Reference
Molecular Formula C41H71NO12 [1]
Molecular Weight 770.0 g/mol [1]
Appearance Off-white solid [1114]

Soluble in methanol and
Solubility DMSO. Sparingly soluble in [1][6]
acetonitrile.

Store at -20°C for long-term
Storage - [6]
stability.

Spectroscopic and Physicochemical Data

Parameter Data Reference

HRESIMS: m/z 770.5042
Mass Spectrometry IM+H]* [7]
+

Data typically found in the
Specific Rotation ([a]D) supplementary information of [7]

cited literature.

Detailed chemical shifts are
available in the supplementary

14 and 3C NMR _ _ _ [81[°]
information of Li, J., et al.

(2019).[8][9]

Key absorption bands are

detailed in the supplementary
Infrared (IR) Spectroscopy ) ) ] [8]

information of Li, J., et al.

(2019).[8]

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and structural elucidation of
Burnettramic acid A are crucial for its further study. The following sections outline the general
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methodologies employed in the primary literature. For precise, step-by-step instructions, it is
recommended to consult the supplementary information of the cited publications.[1][8]

Isolation and Purification

Burnettramic acid A is isolated from submerged fermentation cultures of Aspergillus burnettii.
The general workflow for its purification is as follows:
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Upstream Processing
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:
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:
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:
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Caption: General workflow for the isolation and purification of Burnettramic acid A.

The process typically involves extraction of the fungal culture with an organic solvent, followed
by a series of chromatographic steps, including silica gel column chromatography and
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reversed-phase high-performance liquid chromatography (HPLC), to yield the pure compound.

Structural Elucidation

The chemical structure of Burnettramic acid A was determined using a combination of
spectroscopic techniques and chemical methods.

e NMR Spectroscopy: 1D (*H and 13C) and 2D (COSY, HSQC, HMBC) NMR experiments were
used to establish the planar structure of the molecule.[8]

e Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESIMS)
was employed to determine the elemental composition.[7]

o Determination of Absolute Configuration: The absolute stereochemistry was established
using a combination of Mosher's ester analysis and Marfey's method, supported by density
functional theory (DFT) calculations of NMR and electronic circular dichroism (ECD) data.[8]

[9]

The workflow for determining the absolute configuration is outlined below:
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Caption: Logical workflow for the determination of the absolute configuration of Burnettramic
acid A.

Mechanism of Action and Biological Activity

Burnettramic acid A exhibits potent antifungal activity, particularly against Candida albicans
and Saccharomyces cerevisiae, with ICso values of 0.5 pg/mL and 0.2 pg/mL, respectively.[5] It
also displays antibacterial activity against Gram-positive bacteria such as Bacillus subtilis and
Staphylococcus aureus.[4]

The precise mechanism of action has not yet been fully elucidated. However, its

bolaamphiphilic structure, featuring a polar mannose head and a nonpolar alkyl chain,
suggests a potential interaction with the fungal cell membrane.[3] This could lead to membrane
disruption, increased permeability, and ultimately, cell death. Another possible target is the
fungal cell wall, a uniqgue and essential structure not present in mammalian cells.[10] Many
antifungal agents target the biosynthesis of key cell wall components like 3-(1,3)-D-glucan.[11]
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Postulated Signaling Pathway Interference

Given its potent antifungal activity, it is plausible that Burnettramic acid A interferes with
essential cellular processes in fungi, such as cell wall biosynthesis. The diagram below
illustrates a simplified representation of the fungal (3-(1,3)-D-glucan synthesis pathway, a

common target for antifungal drugs.
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Caption: Hypothesized interference of Burnettramic acid A with the fungal cell wall

biosynthesis pathway.
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Further research is required to confirm the specific molecular target and signaling pathways
affected by Burnettramic acid A.

Conclusion

Burnettramic acid A is a promising new natural product with significant antifungal and
antibacterial properties. Its unique bolaamphiphilic structure presents an interesting scaffold for
further medicinal chemistry exploration. This technical guide provides a summary of the
currently available data on its physical and chemical properties and outlines the experimental
approaches for its study. Future research should focus on elucidating its precise mechanism of
action, which will be critical for its potential development as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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